Cas no 1870097-69-0 (6-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid)

• Product Name: 6-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid
• CAS No: 1870097-69-0
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 5706782
• PubChem ID: 131061366
• Update Time: 2025-07-20

6-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylicacid
• EN300-1449248
• 1870097-69-0
• 6-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 6-[(2-propyn-1-yloxy)amino]-

• Inchi： 1S/C8H7N3O3/c1-2-3-14-11-7-4-6(8(12)13)9-5-10-7/h1,4-5H,3H2,(H,12,13)(H,9,10,11)
• InChI Key： QMOIWDIQAOZBRU-UHFFFAOYSA-N
• SMILES： O(CC#C)NC1C=C(C(=O)O)N=CN=1

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.3Ų

Additional information on 6-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid

Comprehensive Overview of 6-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid (CAS No. 1870097-69-0)

6-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid (CAS No. 1870097-69-0) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique prop-2-yn-1-yloxy and carboxylic acid functional groups, serves as a versatile building block in drug discovery and organic synthesis. Its molecular structure, featuring a pyrimidine core, makes it particularly valuable for designing inhibitors targeting enzymes like kinases, which are pivotal in cancer and inflammatory disease research.

The growing interest in 6-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid aligns with the broader trend of exploring heterocyclic compounds for therapeutic applications. Researchers are increasingly focusing on small-molecule modulators to address unmet medical needs, and this compound's click chemistry-compatible alkyne group (prop-2-yn-1-yloxy) enables efficient bioconjugation, a technique widely used in proteomics and diagnostics. Such properties make it a hotspot for drug discovery and biomarker development, topics frequently searched in scientific databases and AI-driven platforms.

From a synthetic chemistry perspective, the carboxylic acid moiety in 6-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid allows for further derivatization, such as amide bond formation or esterification, expanding its utility in medicinal chemistry. Recent publications highlight its role in creating kinase inhibitors, a class of compounds dominating oncology research. This aligns with trending searches like "pyrimidine-based drugs" and "targeted cancer therapies," reflecting the compound's relevance in cutting-edge science.

Beyond pharmaceuticals, CAS No. 1870097-69-0 is also explored in material science, where its rigid pyrimidine structure contributes to the design of organic electronic materials. The compound's thermal stability and electronic properties are under investigation for applications in OLEDs and semiconductors, areas gaining traction due to the global push for sustainable technologies. This multidisciplinary appeal ensures its visibility in both academic and industrial search queries.

Quality and purity are critical for 6-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid, especially given its use in sensitive assays. Reputable suppliers provide detailed analytical certificates (HPLC, NMR) to meet stringent research standards. For researchers, questions like "how to store pyrimidine derivatives" or "solubility of CAS 1870097-69-0" are common, emphasizing the need for precise technical data in its documentation.

In summary, 6-[(Prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid exemplifies the convergence of drug design, bioconjugation, and advanced materials. Its CAS No. 1870097-69-0 is a gateway to innovations addressing global health and technology challenges, making it a compound of enduring scientific and commercial interest.